![molecular formula C22H29N3O2 B5511121 N-1-adamantyl-3-oxo-2,11-diazatricyclo[7.3.1.0~2,7~]trideca-4,6-diene-11-carboxamide](/img/structure/B5511121.png)
N-1-adamantyl-3-oxo-2,11-diazatricyclo[7.3.1.0~2,7~]trideca-4,6-diene-11-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves multi-step chemical reactions, including three-component condensation processes and microwave-assisted methods. For example, a three-component condensation of N-aryl- and N,N-diethyl-3-oxobutanamides with salicylaldehyde and thiourea in ethanol has been reported, indicating a method for synthesizing structurally similar carboxamides (Zamaraeva et al., 2016). Another example involves a microwave-assisted three-component one-pot cyclocondensation method for the synthesis of N-(1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide compounds, suggesting innovative synthetic routes for adamantyl-substituted compounds (Göktaş et al., 2012).
Molecular Structure Analysis
The molecular structure of compounds within this chemical family often involves complex cyclic frameworks, as demonstrated by the crystal structure determination methods. For instance, the crystal structure of ethyl 9-methyl-10-phenyl-11-thioxo-8-oxa-10,12-diazatricyclo[7.3.1.02.7] trideca-2(7),3,5-trien-13-carboxylate showcases the conformation properties of similar structures (Magerramov et al., 2010).
Chemical Reactions and Properties
The chemical reactivity and properties of such compounds can be diverse, including their participation in various chemical reactions. For example, the Mannich reaction has been utilized in the synthesis of N,S-containing heterocycles, demonstrating the compounds' ability to undergo aminomethylation (Dotsenko et al., 2012).
Physical Properties Analysis
The physical properties of these compounds, including melting points, solubility, and crystal structures, are crucial for their application and handling. Such properties can be studied through various analytical techniques, including X-ray crystallography and spectroscopic methods.
Chemical Properties Analysis
Chemical properties, such as reactivity with other chemical agents, stability under various conditions, and the ability to form derivatives, are essential for understanding these compounds' potential applications and safety. Studies on the synthesis and properties of ethyl [(adamantan-1-yl)alkylene(phenylene)amino]oxoacetates and N1,N2-bis[(adamantan-1-yl)-alkylene(phenylene)oxamides provide insights into the reactivity and potential functionalization of adamantane-containing compounds (D'yachenko et al., 2019).
properties
IUPAC Name |
N-(1-adamantyl)-3-oxo-2,11-diazatricyclo[7.3.1.02,7]trideca-4,6-diene-11-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O2/c26-20-3-1-2-18-7-17-8-19(25(18)20)13-24(12-17)21(27)23-22-9-14-4-15(10-22)6-16(5-14)11-22/h1-3,14-17,19H,4-13H2,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUQYIHPJSZHBKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)NC(=O)N4CC5CC(C4)N6C(=CC=CC6=O)C5 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Oxo-2,11-diaza-tricyclo[7.3.1.0*2,7*]trideca-4,6-diene-11-carboxylic acid adamantan-1-ylamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.